Cas no 1804438-40-1 (Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804438-40-1
• MF: C₁₁H₉F₅N₂O₅
• MW: 344.191580533981
• CID: 4844067
• Update Time: 2025-11-01

Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H9F5N2O5/c1-2-22-7(19)3-5-8(9(12)13)6(18(20)21)4-17-10(5)23-11(14,15)16/h4,9H,2-3H2,1H3
• InChI Key： HGBCQEGNMRRDCV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)OCC)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate

Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804438-40-1): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1804438-40-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential.

The molecular structure of Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate incorporates several key functional groups, including a difluoromethyl group, a nitro group, and a trifluoromethoxy group. These substituents contribute to the compound's unique chemical properties and influence its reactivity, solubility, and interaction with biological targets. The presence of these fluorinated groups is particularly noteworthy, as fluorine atoms can significantly enhance the metabolic stability and binding affinity of drug candidates.

In recent years, there has been a growing interest in the development of novel compounds with fluorinated moieties due to their ability to improve pharmacokinetic profiles. The difluoromethyl group, for instance, is known to increase the metabolic stability of molecules by resisting oxidation, while the trifluoromethoxy group can enhance lipophilicity and binding interactions at protein targets. These attributes make Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate a promising candidate for further investigation in drug discovery.

The synthesis of Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the nitro group into the pyridine ring typically involves nitration reactions, which must be carefully optimized to avoid over-nitration or decomposition. The subsequent introduction of the difluoromethyl and trifluoromethoxy groups further complicates the synthesis but also enhances the compound's potential therapeutic applications.

The compound's unique structural features have led to its exploration in various therapeutic areas. One of the most notable applications has been in the development of anticancer agents. The combination of electron-withdrawing groups like the nitro and difluoromethyl substituents can enhance the compound's ability to interact with biological targets involved in cancer cell proliferation and survival. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on key enzymes and pathways implicated in tumor growth.

In addition to its potential in oncology, Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate has also been investigated for its antimicrobial properties. The presence of fluorinated groups can disrupt bacterial cell membranes and interfere with essential metabolic processes, making it a promising candidate for developing new antibiotics. Research has shown that certain analogs of this compound exhibit significant activity against Gram-positive and Gram-negative bacteria, as well as fungi.

The pharmacokinetic properties of Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate are another area of interest. Fluorinated compounds are known to have improved bioavailability and prolonged half-lives due to their enhanced lipophilicity and resistance to metabolic degradation. These characteristics make them attractive for oral administration and repeated dosing regimens. Furthermore, the compound's solubility profile can be modulated by altering its substituents, allowing for formulation flexibility in drug development.

Ethical considerations are paramount when conducting research involving potentially novel pharmaceutical compounds like Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate. Ensuring compliance with regulatory guidelines and maintaining high standards of laboratory safety are essential components of any research endeavor. By adhering to these principles, researchers can responsibly explore the therapeutic potential of this compound while minimizing risks to human health and the environment.

The future prospects for Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate are promising, with ongoing studies aimed at optimizing its chemical structure for improved efficacy and safety. Advances in computational chemistry and high-throughput screening technologies are facilitating rapid identification of lead compounds with enhanced pharmacological profiles. As our understanding of biological targets continues to evolve, so too will our ability to design molecules that effectively interact with these targets.

In conclusion, Ethyl 4-(difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-3-acetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for therapeutic development across various disease areas. By leveraging cutting-edge research methodologies and adhering to ethical standards, scientists are poised to unlock the full potential of this compound and contribute to the advancement of modern medicine.